![molecular formula C11H10N2O2S2 B8427283 2-Amino-5-[(3-carbomethoxyphenyl)thio]thiazole](/img/structure/B8427283.png)
2-Amino-5-[(3-carbomethoxyphenyl)thio]thiazole
Cat. No. B8427283
M. Wt: 266.3 g/mol
InChI Key: JKPSZPAFSSOOAD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06958336B2
Procedure details
A 1 N aqueous sodium hydroxide solution (50 mL, 50 mmol) was added dropwise to a stirred solution of 2-tert-butoxycarbonylamino-5-[(3-carbomethoxyphenyl)thio]thiazole (1.8 g, (contaminated with bis(tert-butoxycarbonyl)amino adduct)) in a methanol-THF mixture (160 mL, 3:1). The solution was stirred at rt. for 24 h and concentrated. The residue was acidified with 2 N aqueous HCl (30 mL) and the suspension was extracted with dichloromethane-methanol mixture (120 mL, 3:1, 2×). The combined organic extract was dried (MgSO4), filtered and concentrated in vacuo to obtain the titled compound (1.32 g, 75% overall yield from Example 1, part A) as an off-white solid. D. 5-[[3-[(4-Acetylpiperazin-1-yl)carbonyl]phenyl]thio]thiazol-2-ylcarbamic acid 1,1-(dimethylethyl) ester
Name
2-tert-butoxycarbonylamino-5-[(3-carbomethoxyphenyl)thio]thiazole
Quantity
1.8 g
Type
reactant
Reaction Step One
Name
methanol THF
Quantity
160 mL
Type
solvent
Reaction Step One
Name
Identifiers
|
REACTION_CXSMILES
|
[OH-].[Na+].C(OC([NH:10][C:11]1[S:12][C:13]([S:16][C:17]2[CH:22]=[CH:21][CH:20]=[C:19]([C:23]([O:25][CH3:26])=[O:24])[CH:18]=2)=[CH:14][N:15]=1)=O)(C)(C)C>CO.C1COCC1>[CH3:26][O:25][C:23](=[O:24])[C:19]1[CH:20]=[CH:21][CH:22]=[C:17]([S:16][C:13]2[S:12][C:11]([NH2:10])=[N:15][CH:14]=2)[CH:18]=1 |f:0.1,3.4|
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
50 mL
|
|
Type
|
reactant
|
|
Smiles
|
[OH-].[Na+]
|
|
Name
|
2-tert-butoxycarbonylamino-5-[(3-carbomethoxyphenyl)thio]thiazole
|
|
Quantity
|
1.8 g
|
|
Type
|
reactant
|
|
Smiles
|
C(C)(C)(C)OC(=O)NC=1SC(=CN1)SC1=CC(=CC=C1)C(=O)OC
|
|
Name
|
methanol THF
|
|
Quantity
|
160 mL
|
|
Type
|
solvent
|
|
Smiles
|
CO.C1CCOC1
|
Conditions
Temperature
|
Control Type
|
AMBIENT
|
Stirring
|
Type
|
CUSTOM
|
|
Details
|
The solution was stirred at rt
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CONCENTRATION
|
Type
|
CONCENTRATION
|
|
Details
|
concentrated
|
EXTRACTION
|
Type
|
EXTRACTION
|
|
Details
|
the suspension was extracted with dichloromethane-methanol mixture (120 mL, 3:1, 2×)
|
EXTRACTION
|
Type
|
EXTRACTION
|
|
Details
|
The combined organic extract
|
DRY_WITH_MATERIAL
|
Type
|
DRY_WITH_MATERIAL
|
|
Details
|
was dried (MgSO4)
|
FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
filtered
|
CONCENTRATION
|
Type
|
CONCENTRATION
|
|
Details
|
concentrated in vacuo
|
Outcomes
Product
Details
Reaction Time |
24 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
COC(C1=CC(=CC=C1)SC1=CN=C(S1)N)=O
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
